4-amino-N3-methyl-N5-(4-methylbenzyl)isothiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-3-N-methyl-5-N-[(4-methylphenyl)methyl]-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C14H16N4O2S/c1-8-3-5-9(6-4-8)7-17-14(20)12-10(15)11(18-21-12)13(19)16-2/h3-6H,7,15H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: JWQPXSVYVKMWLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C(=NS2)C(=O)NC)N
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

4-amino-N3-methyl-N5-(4-methylbenzyl)isothiazole-3,5-dicarboxamide, also known as compound A, is a small molecule compound that has been the subject of scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Nitrogen Heterocycles in Drug Development

Nitrogen heterocycles are crucial scaffolds in pharmaceuticals, with a significant percentage of FDA-approved drugs containing such structures. Analysis indicates that 59% of unique small-molecule drugs utilize a nitrogen heterocycle, showcasing the importance of these moieties in medicinal chemistry. These compounds are involved in a myriad of biological activities and are foundational in the development of drugs addressing various health conditions. The structural diversity and substitution patterns of nitrogen heterocycles offer a versatile platform for synthesizing novel compounds with potential therapeutic benefits (Vitaku et al., 2014).

Advanced Oxidation Processes (AOPs) for Environmental Remediation

Compounds similar to 4-amino-N3-methyl-N5-(4-methylbenzyl)isothiazole-3,5-dicarboxamide, due to their nitrogen heterocycle content, are of interest in environmental sciences, particularly in the degradation of pollutants using Advanced Oxidation Processes (AOPs). AOPs are effective in breaking down recalcitrant compounds in water, and the study of by-products from these processes is critical for assessing environmental impact and toxicity. This research contributes to understanding the fate and transformation of nitrogen-containing compounds in aquatic systems, aiding in the development of more efficient and less harmful water treatment technologies (Qutob et al., 2022).

AMPK Activation for Metabolic Regulation

5-Aminoimidazole-4-carboxamide ribonucleoside (AICAr) represents a class of compounds used extensively as pharmacological modulators of AMPK activity, highlighting the relevance of nitrogen-containing compounds in studying metabolic regulation. Although not directly related to 4-amino-N3-methyl-N5-(4-methylbenzyl)isothiazole-3,5-dicarboxamide, the application of AICAr in both AMPK-dependent and independent pathways underscores the potential of nitrogen heterocycles in elucidating complex biological mechanisms and developing treatments for metabolic disorders (Visnjic et al., 2021).